3-allyl-5-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-5-[(1-benzyl-3-phenylpyrazol-4-yl)methylidene]-3-prop-2-enyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H19N3OS2/c1-2-13-26-22(27)20(29-23(26)28)14-19-16-25(15-17-9-5-3-6-10-17)24-21(19)18-11-7-4-8-12-18/h2-12,14,16H,1,13,15H2/b20-14-
• InChI Key: RWTYOPPKEDWTHI-ZHZULCJRSA-N
• Canonical SMILES: C=CCN1C(=O)C(=CC2=CN(N=C2C3=CC=CC=C3)CC4=CC=CC=C4)SC1=S
• Isomeric SMILES: C=CCN1C(=O)/C(=C/C2=CN(N=C2C3=CC=CC=C3)CC4=CC=CC=C4)/SC1=S
• Molecular Formula: C23H19N3OS2
• Molecular Weight: 417.6 g/mol

Description

The compound “3-allyl-5-[(1-benzyl-3-phenyl-1H-pyrazol-4-yl)methylene]-2-thioxo-1,3-thiazolidin-4-one” is a complex organic molecule that contains several functional groups. These include an allyl group, a benzyl group, a phenyl group, a pyrazol ring, a thiazolidinone ring, and a methylene group. Each of these groups contributes to the overall properties of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrazol ring and the thiazolidinone ring would likely contribute to the rigidity of the molecule, while the allyl, benzyl, and phenyl groups could provide some flexibility. The exact structure would depend on the specific arrangement of these groups.

Future Directions

The future research directions for this compound could involve exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity towards different chemical reagents.